Cas no 2649086-33-7 (tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate
• CAS No: 2649086-33-7
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6028154
• PubChem ID: 165859430
• Update Time: 2025-05-25

tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate
• EN300-1901836
• 2649086-33-7
• tert-butyl N-[4-(2-isocyanatoethyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(19)17-12-6-5-11(7-8-16-10-18)13(9-12)20-4/h5-6,9H,7-8H2,1-4H3,(H,17,19)
• InChI Key： ZRWQXJGILAFZIG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CCN=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2649086-33-7 and Product Name: Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate

Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate (CAS No. 2649086-33-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of a tert-butyl group, an isocyanatoethyl moiety, and a 3-methoxyphenylcarbamate backbone imparts distinct chemical properties that make it valuable for multiple applications, particularly in drug discovery and molecular design.

The tert-butyl group attached to the carbamate moiety enhances the stability of the compound, making it more resistant to hydrolysis under certain conditions. This stability is crucial for synthetic intermediates that require prolonged storage or undergo multi-step reactions. Additionally, the isocyanatoethyl functional group introduces reactivity that allows for further derivatization, enabling chemists to tailor the compound for specific biological targets. The 3-methoxyphenyl ring contributes to hydrophobic interactions and can influence the compound's solubility and binding affinity in biological systems.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates are known for their ability to act as protease inhibitors, which has made them valuable in the treatment of various diseases, including cancer and inflammatory disorders. The structural motif of Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate aligns well with this trend, as it combines features that enhance both metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its utility in the synthesis of targeted small molecules. Researchers have leveraged its reactivity to develop inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated its potential in modulating enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in pain and inflammation. The isocyanatoethyl group can be further functionalized to introduce specific substituents that enhance binding to these targets, thereby improving efficacy.

The pharmaceutical industry has been particularly interested in carbamate derivatives due to their favorable pharmacokinetic properties. The tert-butyl group not only stabilizes the molecule but also influences its pharmacokinetic profile by reducing metabolic clearance. This makes Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate a promising candidate for drug development. Furthermore, the 3-methoxyphenyl moiety can be modified to optimize solubility and membrane permeability, ensuring better absorption and distribution within the body.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies indicate that modifications to the isocyanatoethyl group can fine-tune binding interactions with biological targets, leading to more potent and selective inhibitors. These computational approaches have accelerated the design process, allowing researchers to rapidly screen numerous derivatives and identify promising candidates for further development.

Another area where this compound has shown promise is in materials science. The unique combination of functional groups makes it suitable for applications in polymer chemistry and surface modification. For example, the isocyanatoethyl group can react with hydroxyl or amine functionalities to form stable covalent bonds, enabling the creation of novel polymers with tailored properties. This versatility underscores the compound's broad utility beyond pharmaceutical applications.

The synthesis of Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps include the formation of the carbamate linkage followed by functionalization of the isocyanatoethyl group. Advances in synthetic methodologies have improved yield and purity, making it more accessible for research purposes. These improvements are crucial for large-scale production and commercialization of derivatives based on this scaffold.

Future research directions may explore novel derivatives of this compound with enhanced biological activity or improved pharmacokinetic profiles. The ability to modify multiple functional groups provides a rich palette for synthetic chemists to explore new chemical space. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics could uncover new therapeutic applications for this compound and its derivatives.

In conclusion, Tert-butyl N-4-(2-isocyanatoethyl)-3-methoxyphenylcarbamate (CAS No. 2649086-33-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity allow for further functionalization to meet specific biological needs. As research continues to uncover new applications, this compound is poised to play an important role in advancing both drug development and material innovation.